Cas no 1078-05-3 (4-Nitronicotinic acidn-oxide)
4-Nitronicotinic acidn-oxide structure
Product name:4-Nitronicotinic acidn-oxide
4-Nitronicotinic acidn-oxide Chemical and Physical Properties
Names and Identifiers
-
- 4-Nitronicotinic acid N-oxide
- 4-Nitropyridine-3-carboxylic acid N-oxide
- 4-nitro-1-oxidopyridin-1-ium-3-carboxylic acid
- 1-hydroxy-4-nitropyridine-3-carboxylic acid
- 3-Carboxy-4-nitropyridine 1-oxide
- 4-nitro-1-oxy-nicotinic acid
- 4-Nitro-1-oxy-nicotinsaeure
- 4-nitro-3-carboxypyridine 1-oxide
- 4-Nitro-3-pyridinecarboxylic acid N-oxide
- 4-nitronicotinic acid 1-oxide
- 3-PYRIDINECARBOXYLIC ACID, 4-NITRO-, 1-OXIDE
- 4-nitro-1-oxido-pyridin-1-ium-3-carboxylic acid
- 4-nitro-1-oxidanidyl-pyridin-1-ium-3-carboxylic acid
- SPECS AI-942
- SPECS AI-942/25121065
- 3-Carboxy-4-nitropyridine1-oxide
- NSC-51401
- 1078-05-3
- AC-6152
- AI-942/25121065
- MFCD03426925
- 4-nitro-3-pyridinecarboxylic acid-1-oxide
- BS-23272
- DTXSID00287511
- FT-0658193
- 3-CARBOXY-4-NITROPYRIDIN-1-IUM-1-OLATE
- NSC51401
- A801758
- SCHEMBL8549795
- AKOS002665587
- CS-0213192
- STK689065
- 4 -Nitronicotinic acid N -oxide
- 3-Pyridinecarboxylic acid, N-oxide, 4-nitro-
- 4-nitropyridine-3-carboxylic acid 1-oxide
- DB-028586
- 4-Nitronicotinic acidn-oxide
-
- MDL： MFCD03426925
- Inchi： 1S/C6H4N2O5/c9-6(10)4-3-7(11)2-1-5(4)8(12)13/h1-3H,(H,9,10)
- InChI Key： OYLXIYDCLHUDQV-UHFFFAOYSA-N
- SMILES： [O-][N+]1C=CC(=C(C(=O)O)C=1)[N+](=O)[O-]
- BRN： 176825
Computed Properties
- Exact Mass: 184.01200
- Monoisotopic Mass: 184.012
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 109A^2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -0.8
Experimental Properties
- Color/Form: Not determined.
- Density: 1.69
- Melting Point: 170-172°C
- Boiling Point: 553.6°Cat760mmHg
- Flash Point: 288.6°C
- Refractive Index: 1.653
- PSA: 108.58000
- LogP: 1.24470
- Solubility: Not determined
4-Nitronicotinic acidn-oxide Security Information
-
Symbol:
- Signal Word：warning
- Hazard Statement： H315,H319,H335
-
Warning Statement：
P261-P305
P351
P338-P302
P352-P321-P405-P501A - Hazardous Material transportation number：UN 2811
- Hazard Category Code： R23/24/25: toxic by inhalation, skin contact and accidental swallowing.
- Safety Instruction： S22-S26-S36/37/39-S45
-
Hazardous Material Identification：
- HazardClass：6.1
- PackingGroup：III
- Risk Phrases：R23/24/25; R36/37/38
- Packing Group：III
- Safety Term：6.1
4-Nitronicotinic acidn-oxide Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N232545-5g |
4-Nitronicotinic acidn-oxide |
1078-05-3 | 5g |
$ 665.00 | 2022-06-02 | ||
| TRC | N232545-2.5g |
4-Nitronicotinic acidn-oxide |
1078-05-3 | 2.5g |
$ 310.00 | 2022-06-02 | ||
| eNovation Chemicals LLC | D547499-5g |
3-Carboxy-4-nitropyridine 1-oxide |
1078-05-3 | 97% | 5g |
$598 | 2024-05-24 | |
| A2B Chem LLC | AB68120-1g |
4-Nitronicotinic acid N-oxide |
1078-05-3 | 97% | 1g |
$69.00 | 2024-04-20 | |
| abcr | AB181008-1g |
4-Nitronicotinic acid N-oxide, 97%; . |
1078-05-3 | 97% | 1g |
€138.90 | 2024-04-20 | |
| Apollo Scientific | OR968342-1g |
4-Nitronicotinic acid N-oxide |
1078-05-3 | 97% | 1g |
£73.00 | 2025-02-21 | |
| TRC | N232545-1g |
4-Nitronicotinic acidn-oxide |
1078-05-3 | 1g |
$ 205.00 | 2022-06-02 | ||
| Apollo Scientific | OR968342-5g |
4-Nitronicotinic acid N-oxide |
1078-05-3 | 97% | 5g |
£245.00 | 2025-02-21 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-267701-1g |
4-Nitronicotinic acid N-oxide, |
1078-05-3 | 1g |
￥820.00 | 2023-09-05 | ||
| A2B Chem LLC | AB68120-25g |
4-Nitronicotinic acid N-oxide |
1078-05-3 | 97% | 25g |
$885.00 | 2024-04-20 |
4-Nitronicotinic acidn-oxide Related Literature
-
1. Polyazabenzo[a]pyrenesR. J. Grout,M. W. Partridge,J. M. Sprake,H. J. Vipond J. Chem. Soc. C 1968 2689
-
2. Recent developments in the chemistry of bicyclic 6-6 systems: chemistry of pyrido[4,3-d]pyrimidinesKhaled M. Elattar,Ba?ak Do?ru Mert RSC Adv. 2016 6 71827
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